Cas no 26647-60-9 (Phenol,2-(bromomethyl)-5-nitro-)

• Product Name: Phenol,2-(bromomethyl)-5-nitro-
• CAS No: 26647-60-9
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 284038
• PubChem ID: 4342701
• Update Time: 2025-05-20

Phenol,2-(bromomethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(bromomethyl)-5-nitro-
• 2-(Bromomethyl)-5-nitrophenol
• 2-Hydroxy-4-nitrobenzyl bromide
• a-Bromo-5-nitro-o-cresol
• Koshland protein reagent
• Koshland reagent
• Koshland's reagent
• o-Cresol, a-bromo-5-nitro- (8CI)
• 2-BROMOMETHYL-5-NITRO-PHENOL
• 26647-60-9
• DTXSID30402139
• SCHEMBL7876386

• Inchi： 1S/C7H6BrNO3/c8-4-5-1-2-6(9(11)12)3-7(5)10/h1-3,10H,4H2
• InChI Key： GFIKQUPVPVZTKV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.95308
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37

Additional information on Phenol,2-(bromomethyl)-5-nitro-

Phenol, 2-(bromomethyl)-5-nitro- (CAS No. 26647-60-9): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Phenol, 2-(bromomethyl)-5-nitro- (CAS No. 26647-60-9) is a highly versatile chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its nitro and bromomethyl functional groups, serves as a crucial intermediate in the development of various pharmacologically active molecules. Its unique structural features make it an invaluable building block for chemists and researchers working on innovative drug formulations.

The 2-(bromomethyl)-5-nitro substituents on the phenol ring introduce reactivity that is highly conducive to further functionalization. The bromomethyl group, in particular, allows for nucleophilic substitution reactions, enabling the introduction of a wide range of functional groups such as amines, alcohols, and thiols. This property is particularly useful in medicinal chemistry, where the ability to modify molecular structure is essential for optimizing drug efficacy and selectivity.

The nitro group on the opposite side of the ring adds another layer of reactivity. Nitro groups can be reduced to amino groups, which are fundamental in many bioactive molecules. This transformation is often employed in the synthesis of pharmaceuticals to introduce polar and basic functionalities that enhance binding affinity to biological targets. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the aromatic ring, making it a strategic choice for designing molecules with specific spectroscopic or metabolic profiles.

In recent years, there has been a growing interest in leveraging Phenol, 2-(bromomethyl)-5-nitro- as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The bromomethyl group provides a convenient entry point for introducing nitrogen-containing heterocycles, such as pyrroles and pyridines, which are common motifs in many bioactive molecules.

The pharmaceutical industry has also utilized this compound in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted by small-molecule drugs to treat various diseases, including cancer. By incorporating the 2-(bromomethyl)-5-nitro moiety into kinase inhibitors, chemists can fine-tune the binding interactions with the enzyme's active site. This approach has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

Beyond pharmaceutical applications, Phenol, 2-(bromomethyl)-5-nitro- has found utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it a valuable starting material for synthesizing complex organic molecules with tailored properties. For example, palladium-catalyzed cross-coupling reactions involving this compound have been used to create conjugated polymers with applications in organic electronics.

The agrochemical sector has also benefited from the versatility of this intermediate. Researchers have employed it in the synthesis of novel herbicides and fungicides that exhibit improved efficacy and environmental safety profiles. The ability to modify both the bromomethyl and nitro functionalities allows for precise tuning of molecular properties such as solubility, stability, and biological activity.

The synthesis of Phenol, 2-(bromomethyl)-5-nitro- typically involves nitration followed by bromination of phenol derivatives or direct functionalization strategies that introduce both substituents efficiently. Advances in synthetic methodologies have enabled more streamlined and sustainable routes to this compound, reducing waste and improving yields. These developments are crucial for meeting the increasing demand for high-quality intermediates in industrial-scale production.

In conclusion, Phenol, 2-(bromomethyl)-5-nitro- (CAS No. 26647-60-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique reactivity makes it an indispensable tool for chemists and researchers working on cutting-edge pharmaceuticals, materials science innovations, and agrochemical advancements. As our understanding of molecular structure-function relationships continues to evolve, compounds like this will undoubtedly play an even more pivotal role in driving scientific progress.